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Compound of Interest

Compound Name: Ethanol, 2-2-(pentyloxy)ethoxy-

CAS No.: 18912-81-7

Cat. No.: B098861 Get Quote

Synonyms: Diethylene Glycol Monopentyl Ether (DGPE); 2-(2-Pentoxyethoxy)ethanol CAS

Number: 18912-81-7 (Primary isomer)[1]

Part 1: Executive Safety Assessment
Status:Combustible Liquid | Peroxide Former (Class B)[1] | Skin Absorbent[1]

As researchers, we often underestimate glycol ethers because they lack the immediate

volatility of diethyl ether or the acute pungency of chlorinated solvents. This is a dangerous

oversight. Ethanol, 2-[2-(pentyloxy)ethoxy]- combines the solvent properties of alcohols and

ethers, making it a "trojan horse" chemical: it is amphiphilic, allowing it to penetrate dermal

barriers rapidly, carrying itself and other dissolved toxins into the bloodstream.[1]

Furthermore, its ether backbone makes it susceptible to auto-oxidation. Unlike high-volatility

ethers that evaporate quickly, this solvent has a high boiling point. If you distill it or allow a

container to evaporate over time, you are actively concentrating shock-sensitive peroxides in

the residue.
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Property
Value (Approximate for C5
Homolog)

Operational Implication

Molecular Formula
Amphiphilic structure aids skin

penetration.[1]

Boiling Point ~240°C - 250°C

High boiling point makes

removal difficult; requires

vacuum.[1]

Flash Point > 100°C (Closed Cup)
Class IIIB Combustible.[1] Low

fire risk at RT, but fuel for fire.

Water Solubility
Soluble (decreases with chain

length)

Do NOT pour down drains.

High COD/BOD load.[1]

Peroxide Class
Class B (Concentration

Hazard)

Must test before distillation or

disposal if >1 year old.[1]

Part 2: Operational Handling & Storage
The causality of safety: We control the environment to prevent the radical mechanism of

peroxidation.

1. Personal Protective Equipment (PPE) Strategy
Standard nitrile exam gloves are insufficient for prolonged contact with glycol ethers. The

oxygenated chain facilitates rapid permeation through thin nitrile rubber.

Routine Handling (Splash Protection): Double-gloved Nitrile (minimum 5 mil). Change

immediately upon contamination.

Spill Cleanup / Bulk Handling: Chemically resistant laminate gloves (e.g., Silver Shield/4H) or

Butyl Rubber.

Respiratory: If heating or aerosolizing, use an organic vapor cartridge (OV) respirator.

2. Storage Protocols (The Anti-Peroxide System)
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Atmosphere: Store under an inert atmosphere (Nitrogen or Argon) whenever possible to

displace oxygen, the reactant in hydroperoxide formation.

Container: Amber glass or metal cans to block UV light (the initiator).

Tracking: All bottles must carry a visible "Date Opened" label.

Part 3: Disposal Procedures
Core Directive: This substance is a regulated hazardous waste.[2][3] Under no circumstances

should it be introduced to the municipal sewer system (sink) or evaporated in a fume hood as a

disposal method.

Step-by-Step Disposal Workflow
Step 1: Pre-Disposal Assessment (The Peroxide Check) Before moving any container older

than 12 months, you must verify its stability.

Visually inspect the liquid. If you see crystals (usually around the cap) or stratification, STOP.

Do not touch. Contact EHS/Bomb Squad immediately.

If clear, use a semi-quantitative peroxide test strip (e.g., Quantofix).

< 20 ppm: Safe for standard bulking.

20 - 100 ppm: Treat with ferrous sulfate or pass through activated alumina before disposal.

> 100 ppm: Label as "High Peroxide Hazard" and request specialized stabilization pickup.

Step 2: Waste Stream Segregation Segregate this chemical into Non-Halogenated Organic

Solvents.

Incompatibility: Do NOT mix with strong oxidizers (e.g., Nitric Acid, Perchlorates). The glycol

ether acts as a fuel; mixing triggers an exothermic reaction that can over-pressurize waste

containers.

Step 3: Labeling & Bulking

Affix a hazardous waste tag.[2]
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Chemical Name: "Diethylene Glycol Monopentyl Ether".

Constituents: 100% (unless mixed).[4]

Hazard Checkboxes: [x] Toxic [x] Irritant [x] Combustible.

Step 4: Final Handoff Transfer to your facility's chemical waste storage area (90-day

accumulation zone). Ensure the cap is tight but not overtightened (to prevent thread cracking).

Part 4: Visualization of Safety Logic
Diagram 1: The Peroxide Safety Lifecycle
This workflow illustrates the critical decision points preventing explosion hazards during the

lifecycle of the solvent.
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Caption: Lifecycle management focusing on peroxide detection points to prevent accumulation

hazards.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b098861?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098861?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Diagram 2: Disposal Decision Matrix
Standard operating procedure for categorizing the waste stream.

Waste Generation:
Ethanol, 2-[2-(pentyloxy)ethoxy]-

Is it mixed with
other chemicals?

Mixed with Halogens?
(DCM, Chloroform)

Yes
Stream A:

Non-Halogenated Organic
(High BTU Fuel)

No (Pure)

Stream B:
Halogenated Solvent
(Requires Scrubbing)

Yes

Mixed with Metals/Oxidizers?
No

Stream C:
Heavy Metal/Toxic Mix

(Special Handling)

No

Yes

Click to download full resolution via product page

Caption: Waste stream segregation logic to prevent incompatible mixing and ensure proper

incineration protocols.

Part 5: Emergency Response (Spills)
Mechanism of Action: Containment > Absorption > Decontamination.

Evacuate: If the spill is > 1 Liter or in a confined space, evacuate to prevent respiratory

distress.

PPE Up: Don Silver Shield/Laminate gloves and goggles.

Contain: Use polypropylene pads or vermiculite. Do not use combustible materials like

sawdust (glycol ethers are fuels).

Clean: Wash the area with soap and water. Glycol ethers are water-soluble; water effectively

lifts the residue that organic solvents might smear.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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